Valeraldehyde
Valeraldehyde
Valeraldehyde appears as a colorless liquid. Slightly soluble in water and less dense than water. Flash point 54 °F. Vapors heavier than air. Used to make artificial flavorings and rubber.
Pentanal is a saturated fatty aldehyde composed from five carbons in a straight chain. It has a role as a plant metabolite.
Pentanal is a solid. This compound belongs to the polyamines. These are compounds containing more than one amine group. This drug targets the protein cAMP-dependent protein kinase catalytic subunit alpha.
Pentanal is a natural product found in Zea mays, Aster scaber, and other organisms with data available.
See also: Arctium lappa Root (part of).
Pentanal is a saturated fatty aldehyde composed from five carbons in a straight chain. It has a role as a plant metabolite.
Pentanal is a solid. This compound belongs to the polyamines. These are compounds containing more than one amine group. This drug targets the protein cAMP-dependent protein kinase catalytic subunit alpha.
Pentanal is a natural product found in Zea mays, Aster scaber, and other organisms with data available.
See also: Arctium lappa Root (part of).
Brand Name:
Vulcanchem
CAS No.:
110-62-3
VCID:
VC20878576
InChI:
InChI=1S/C5H10O/c1-2-3-4-5-6/h5H,2-4H2,1H3
SMILES:
CCCCC=O
Molecular Formula:
C5H10O
C5H10O
CH3(CH2)3CHO
C5H10O
CH3(CH2)3CHO
Molecular Weight:
86.13 g/mol
Valeraldehyde
CAS No.: 110-62-3
Cat. No.: VC20878576
Molecular Formula: C5H10O
C5H10O
CH3(CH2)3CHO
Molecular Weight: 86.13 g/mol
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Specification
| Description | Valeraldehyde appears as a colorless liquid. Slightly soluble in water and less dense than water. Flash point 54 °F. Vapors heavier than air. Used to make artificial flavorings and rubber. Pentanal is a saturated fatty aldehyde composed from five carbons in a straight chain. It has a role as a plant metabolite. Pentanal is a solid. This compound belongs to the polyamines. These are compounds containing more than one amine group. This drug targets the protein cAMP-dependent protein kinase catalytic subunit alpha. Pentanal is a natural product found in Zea mays, Aster scaber, and other organisms with data available. See also: Arctium lappa Root (part of). |
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| CAS No. | 110-62-3 |
| Molecular Formula | C5H10O C5H10O CH3(CH2)3CHO |
| Molecular Weight | 86.13 g/mol |
| IUPAC Name | pentanal |
| Standard InChI | InChI=1S/C5H10O/c1-2-3-4-5-6/h5H,2-4H2,1H3 |
| Standard InChI Key | HGBOYTHUEUWSSQ-UHFFFAOYSA-N |
| SMILES | CCCCC=O |
| Canonical SMILES | CCCCC=O |
| Boiling Point | 216 to 217 °F at 760 mmHg (NTP, 1992) 103 °C 102.00 to 103.00 °C. @ 760.00 mm Hg 217 °F |
| Colorform | Liquid Colorless liquid |
| Flash Point | 53.6 °F (NTP, 1992) 12 °C 53.6 °F (Closed cup) 54 °F (12 °C) open cup 12 °C o.c. 53.6 °F 54 °F |
| Melting Point | -132.7 °F (NTP, 1992) -91.5 °C -92 °C -91 °C -132.7 °F -133 °F |
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